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Compound of Interest

Compound Name: 4-Phenylpyridine

Cat. No.: B135609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Phenylpyridine, a heterocyclic aromatic organic compound, serves as a crucial building

block in the synthesis of various pharmaceutical agents and functional materials. Its unique

structural motif, featuring a pyridine ring substituted with a phenyl group, imparts a distinct set

of physicochemical properties that are pivotal to its reactivity, bioavailability, and overall utility in

scientific research and development. This technical guide provides a comprehensive overview

of the core physicochemical properties of 4-Phenylpyridine, complete with experimental

protocols and visual workflows to aid in its practical application.

Core Physicochemical Properties
The fundamental physicochemical characteristics of 4-Phenylpyridine are summarized below.

These parameters are essential for predicting its behavior in various chemical and biological

systems.
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Property Value Source(s)

Molecular Formula C₁₁H₉N [1][2]

Molecular Weight 155.20 g/mol [2]

Appearance
Light brown or light yellow to

beige crystalline solid/powder
[1][2][3]

Melting Point 69-78 °C [1][2][3]

Boiling Point 274-281 °C at 760 mmHg [1][2][3]

pKa (Strongest Basic) 5.08 - 5.45 (Predicted) [1]

LogP 2.59 [2][3]

Water Solubility Soluble (Predicted: 3.4 g/L) [1][4]

Solubility
Soluble in Chloroform,

Methanol, Alcohol, Ether
[1][2][5]

Experimental Protocols
The following sections detail the standard experimental methodologies for determining the key

physicochemical properties of 4-Phenylpyridine.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

This is a common and accurate method for determining the melting point of a crystalline solid.

Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at

one end), thermometer, mortar and pestle.

Procedure:
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A small amount of dry 4-Phenylpyridine is finely powdered using a mortar and pestle.[6]

The powdered sample is packed into a capillary tube to a height of 2-3 mm.[7]

The capillary tube is placed in the heating block of the melting point apparatus.[8]

The sample is heated rapidly to a temperature about 15-20°C below the expected melting

point.[6]

The heating rate is then slowed to 1-2°C per minute.[8]

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.[6]

The temperature at which the last crystal melts is recorded as the end of the melting

range.[6]

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Methodology: Micro Boiling Point Determination

This method is suitable for small quantities of liquid.

Apparatus: Small test tube, capillary tube (sealed at one end), thermometer, heating bath

(e.g., oil bath), rubber band or wire.

Procedure:

A few milliliters of 4-Phenylpyridine are placed in a small test tube.[9]

A capillary tube, sealed at one end, is placed in the test tube with the open end

downwards.[10]

The test tube is attached to a thermometer.[10]

The assembly is heated in a heating bath.[10]
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As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

The heating is stopped, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.

pKa Determination
The pKa is a measure of the strength of an acid in solution. For a base, it refers to the pKa of

its conjugate acid.

Methodology: Potentiometric Titration

This method involves titrating a solution of the compound with a standard acid or base and

monitoring the pH.

Apparatus: pH meter with a combination electrode, burette, beaker, magnetic stirrer.

Procedure:

A known concentration of 4-Phenylpyridine is dissolved in deionized water.[11]

The solution is placed in a beaker with a magnetic stir bar.

The pH electrode is calibrated with standard buffer solutions.[11]

The solution is titrated with a standardized solution of a strong acid (e.g., HCl).

The pH of the solution is recorded after each addition of the titrant.

A titration curve (pH vs. volume of titrant) is plotted.

The pKa is determined from the pH at the half-equivalence point.[11]

Methodology: NMR Spectroscopy
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This method relies on the change in the chemical shift of protons in the molecule as a function

of pH.[12]

Apparatus: NMR spectrometer, NMR tubes, pH meter.

Procedure:

A series of solutions of 4-Phenylpyridine are prepared in D₂O at different pH values.[12]

The ¹H NMR spectrum of each solution is recorded.

The chemical shifts of specific protons (e.g., those on the pyridine ring) are plotted against

the pH.[12]

The resulting sigmoidal curve is analyzed to determine the pKa, which corresponds to the

inflection point of the curve.[13]

LogP Determination
The partition coefficient (P) is a measure of the differential solubility of a compound in two

immiscible solvents, typically octanol and water. LogP is the logarithm of this ratio.

Methodology: Shake-Flask Method

This is the traditional and most reliable method for determining LogP.

Apparatus: Separatory funnel or vials, mechanical shaker, analytical balance, UV-Vis

spectrophotometer or HPLC.

Procedure:

n-Octanol and water are mutually saturated by shaking them together for 24 hours.[14]

A known amount of 4-Phenylpyridine is dissolved in one of the phases (usually the one in

which it is more soluble).

A known volume of this solution is added to a known volume of the other phase in a

separatory funnel.
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The mixture is shaken for a set period (e.g., 1 hour) to allow for partitioning.[15]

The two phases are allowed to separate.

The concentration of 4-Phenylpyridine in each phase is determined using a suitable

analytical technique (e.g., UV-Vis spectroscopy or HPLC).[13][15]

The partition coefficient (P) is calculated as the ratio of the concentration in the octanol

phase to the concentration in the aqueous phase.

LogP is then calculated as the base-10 logarithm of P.[16]

Water Solubility Determination
Water solubility is the maximum concentration of a compound that can dissolve in water at a

given temperature.

Methodology: Flask Method

This method is suitable for determining the solubility of compounds that are soluble above 10⁻²

g/L.[17]

Apparatus: Erlenmeyer flask, magnetic stirrer, constant temperature bath, analytical balance,

filtration apparatus, analytical instrument (e.g., HPLC or UV-Vis spectrophotometer).

Procedure:

An excess amount of 4-Phenylpyridine is added to a known volume of deionized water in

a flask.

The flask is sealed and agitated in a constant temperature bath (e.g., 25 °C) for an

extended period (e.g., 24-48 hours) to ensure equilibrium is reached.[18]

The solution is allowed to stand to allow undissolved solid to settle.

A sample of the supernatant is carefully withdrawn and filtered to remove any undissolved

particles.[19]
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The concentration of 4-Phenylpyridine in the filtrate is determined using a calibrated

analytical method.[19]

Visualizations
Workflow for Physicochemical Property Determination
The following diagram illustrates a logical workflow for the experimental determination of the

key physicochemical properties of a compound like 4-Phenylpyridine.

Workflow for Physicochemical Property Determination of 4-Phenylpyridine
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(Potentiometric Titration or NMR)
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Technical Report Generation
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Caption: A logical workflow for the experimental determination of physicochemical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b135609?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/103/938/an1730en00.pdf
https://www.benchchem.com/product/b135609?utm_src=pdf-body
https://www.benchchem.com/product/b135609?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Physicochemical Properties of 4-Phenylpyridine
This diagram provides a summary of the core physicochemical properties of 4-Phenylpyridine.

Key Physicochemical Properties of 4-Phenylpyridine

4-Phenylpyridine
C₁₁H₉N

Molecular Weight
155.20 g/mol

Melting Point
69-78 °C

Boiling Point
274-281 °C

pKa
~5.08-5.45

LogP
2.59

Solubility
Soluble in Water,

Methanol, Chloroform

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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